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Compound of Interest

Compound Name:
2,2',3,3',4,5,6'-

Heptachlorobiphenyl

CAS No.: 38411-25-5

Cat. No.: B1585785

Get Quote

Introduction: The Enduring Challenge of
Polychlorinated Biphenyls and the Critical Role of
Certified Reference Materials
Polychlorinated biphenyls (PCBs) are a class of 209 synthetic organochlorine compounds,

known as congeners, that were once lauded for their chemical stability and insulating

properties.[1] This very resilience, however, has led to their persistence in the environment,

bioaccumulation in food chains, and association with a range of adverse health effects in

humans and wildlife.[2][3] Consequently, the accurate monitoring of specific PCB congeners in

environmental and biological matrices is of paramount importance for regulatory compliance,

risk assessment, and toxicological research.

This technical guide focuses on the application of PCB 173 (2,2',3,3',4,4',5-

Heptachlorobiphenyl) as a certified reference material (CRM). As a Senior Application Scientist,

this guide is designed to provide researchers, scientists, and drug development professionals

with a comprehensive understanding of not just the "how," but also the "why" behind the
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analytical protocols involving this crucial standard. We will delve into the unique properties of

PCB 173, its role in ensuring data integrity, and provide detailed methodologies for its

application in various analytical workflows.

The Signature of a Standard: Why PCB 173?
The selection of a specific congener as a certified reference material is a meticulous process.

PCB 173 is frequently chosen for several key reasons that enhance its utility as a reliable

benchmark in complex analytical procedures.

Chemical Stability and Persistence: As a heptachlorobiphenyl, PCB 173 exhibits a high

degree of chlorination, rendering it resistant to environmental and metabolic degradation.

This intrinsic stability ensures its integrity as a standard throughout the analytical process.

Presence in Environmental and Biological Samples: While not one of the most abundant

congeners, PCB 173 is consistently detected in various environmental matrices and human

tissues, making it a relevant target for monitoring studies.

Elution Characteristics in Gas Chromatography: In gas chromatography (GC) systems, PCB

173 has a retention time that allows for good separation from many other PCB congeners,

minimizing the risk of co-elution and ensuring accurate quantification.

Availability in High Purity: Reputable suppliers, such as AccuStandard, synthesize all 209

PCB congeners to a high purity (often >99%), which is a prerequisite for a reliable certified

reference material.[1]

These characteristics make PCB 173 an ideal candidate for use as both a calibration standard

and, in its isotopically labeled form (e.g., ¹³C-PCB 173), as a surrogate or internal standard to

correct for variations in sample preparation and analysis.[4]

Physicochemical Properties of PCB 173
A thorough understanding of the physicochemical properties of a reference standard is

fundamental to interpreting its behavior during extraction, cleanup, and analysis.
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Property Value Source

IUPAC Name
2,2',3,3',4,4',5-

Heptachlorobiphenyl
[2]

CAS Number 35065-30-6 [2]

Molecular Formula C₁₂H₃Cl₇ [2]

Molecular Weight 395.3 g/mol [2]

Melting Point
-107.3 °C (conflicting data

exists)
[5]

Log Kₒw (Octanol-Water

Partition Coefficient)
7.9 [2]

The high Log Kₒw value indicates a strong affinity for lipids and organic matter, explaining its

bioaccumulation in fatty tissues and its persistence in soil and sediment.

Core Applications of PCB 173 Certified Reference
Standards
The primary application of PCB 173 CRM is to ensure the accuracy and reliability of analytical

measurements for PCB congeners. This is achieved through its use in various quality control

and calibration procedures.

Calibration Standard
A solution of native (unlabeled) PCB 173 of a certified concentration is used to create a

calibration curve. This curve plots the instrument's response to known concentrations of the

analyte, allowing for the quantification of PCB 173 in unknown samples.

Surrogate Standard
In this application, a known amount of isotopically labeled PCB 173 (e.g., ¹³C₁₂-PCB 173) is

added to each sample, blank, and quality control sample before extraction. The recovery of the

labeled surrogate is then measured to assess the efficiency of the entire sample preparation
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and analysis process for that specific sample. This is a cornerstone of robust analytical

methods like EPA Method 1668C.[6]

Internal Standard
Similar to a surrogate, an internal standard is a known amount of a labeled compound added to

the sample extract just before instrumental analysis. It is used to correct for variations in

instrument performance and injection volume. The use of a ¹³C-labeled internal standard is

considered superior to deuterated standards as it has the same retention time and response

factor as the native analyte and is not prone to isotopic exchange.[7]

Experimental Protocols: From Sample to Data
The following protocols provide detailed, step-by-step methodologies for the analysis of PCB

congeners, with a focus on the integral role of the PCB 173 certified reference standard. These

protocols are based on established methods such as U.S. EPA Method 1668C, which is a high-

resolution gas chromatography/high-resolution mass spectrometry (HRGC/HRMS) method for

the determination of chlorinated biphenyl congeners in various matrices.[6]

Protocol 1: Analysis of PCB Congeners in Sediment
This protocol outlines the key steps for the extraction, cleanup, and analysis of PCB congeners

in sediment samples, incorporating the use of PCB 173 CRM.

1. Sample Preparation and Spiking: a. Homogenize the sediment sample to ensure uniformity.

b. Weigh approximately 10 grams of the homogenized sediment into an extraction thimble. c.

Fortify the sample with a known amount of a certified ¹³C-labeled PCB surrogate solution,

which includes ¹³C₁₂-PCB 173. This step is critical for determining the method's recovery

efficiency. d. Prepare a method blank and a laboratory control sample (LCS) in the same

manner.

2. Extraction: a. Perform Soxhlet extraction for 16-24 hours using a suitable solvent mixture,

such as hexane/acetone (1:1 v/v). This exhaustive extraction is necessary to remove the

lipophilic PCBs from the sediment matrix.[8] b. Alternatively, Pressurized Fluid Extraction (PFE)

or Accelerated Solvent Extraction (ASE) can be used to reduce extraction time and solvent

consumption.
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3. Extract Cleanup: a. Concentrate the extract to a small volume (e.g., 1-2 mL). b. The complex

nature of sediment requires a multi-step cleanup process to remove interfering compounds.

This typically involves: i. Sulfur Removal: Treatment with copper powder or columns to remove

elemental sulfur. ii. Acid/Base Partitioning: To remove acidic and basic interferences. iii. Column

Chromatography: Using adsorbents like silica gel, alumina, and Florisil to separate PCBs from

other organic compounds.[8] The choice of adsorbents and elution solvents is critical for

isolating the PCB fraction.

4. Concentration and Internal Standard Spiking: a. Concentrate the cleaned extract to a final

volume of approximately 10-20 µL. b. Just prior to instrumental analysis, add a known amount

of a ¹³C-labeled PCB internal standard solution, which may also contain ¹³C₁₂-PCB 173, to the

final extract.

5. Instrumental Analysis (HRGC/HRMS): a. Analyze the extract using a high-resolution gas

chromatograph coupled to a high-resolution mass spectrometer (HRGC/HRMS). b. The HRGC

separates the individual PCB congeners based on their boiling points and interaction with the

capillary column. c. The HRMS provides highly selective and sensitive detection, allowing for

the differentiation of PCB congeners from matrix interferences. d. Monitor for the specific ions

corresponding to native PCB 173 and its ¹³C-labeled counterpart.

6. Data Analysis and Quantification: a. Identify PCB 173 based on its retention time and the

presence of its characteristic ions. b. Quantify the concentration of native PCB 173 in the

sample by comparing its response to the calibration curve. c. Calculate the recovery of the

¹³C₁₂-PCB 173 surrogate standard. This recovery percentage is used to correct the final

concentration of all target PCB congeners in the sample, thus accounting for any losses during

the sample preparation process.
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Sample Preparation

Extraction

Extract Cleanup

Final Preparation & Analysis

Data Processing

1. Sediment Sample

2. Homogenize

3. Weigh 10g

4. Spike with ¹³C-PCB 173 Surrogate

5. Soxhlet Extraction
(Hexane/Acetone)

6. Concentrate Extract

7. Sulfur Removal (Copper)

8. Column Chromatography
(Silica/Alumina/Florisil)

9. Concentrate to Final Volume

10. Spike with ¹³C-PCB Internal Standard

11. HRGC/HRMS Analysis

12. Data Analysis & Quantification

13. Surrogate Recovery Calculation

14. Report Corrected Concentrations
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Sample Preparation

Extraction

Lipid Removal & Cleanup

Analysis

1. Biological Tissue Sample

2. Homogenize

3. Weigh Sample

4. Spike with ¹³C-PCB 173 Surrogate

5. Solvent Extraction

6. Gel Permeation Chromatography (GPC)

7. Further Column Cleanup

8. Concentrate

9. Add Internal Standard

10. HRGC/HRMS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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